Cas no 1804736-87-5 (3-(Bromomethyl)-6-iodo-4-(trifluoromethoxy)pyridine-2-carboxylic acid)

• Product Name: 3-(Bromomethyl)-6-iodo-4-(trifluoromethoxy)pyridine-2-carboxylic acid
• CAS No: 1804736-87-5
• MF: C₈H₄BrF₃INO₃
• MW: 425.925944328308
• CID: 4837036
• Update Time: 2025-10-31

3-(Bromomethyl)-6-iodo-4-(trifluoromethoxy)pyridine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-(Bromomethyl)-6-iodo-4-(trifluoromethoxy)pyridine-2-carboxylic acid

• Inchi： 1S/C8H4BrF3INO3/c9-2-3-4(17-8(10,11)12)1-5(13)14-6(3)7(15)16/h1H,2H2,(H,15,16)
• InChI Key： IVSZWWATYUIGGF-UHFFFAOYSA-N
• SMILES： IC1=CC(=C(CBr)C(C(=O)O)=N1)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 292
• XLogP3: 3.1
• Topological Polar Surface Area: 59.4

Additional information on 3-(Bromomethyl)-6-iodo-4-(trifluoromethoxy)pyridine-2-carboxylic acid

Introduction to 3-(Bromomethyl)-6-iodo-4-(trifluoromethoxy)pyridine-2-carboxylic acid (CAS No. 1804736-87-5) and Its Applications in Modern Chemical Biology

3-(Bromomethyl)-6-iodo-4-(trifluoromethoxy)pyridine-2-carboxylic acid, identified by the CAS number 1804736-87-5, is a highly versatile and structurally intriguing compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound belongs to the pyridine class of heterocyclic aromatic molecules, which are widely recognized for their broad spectrum of biological activities and pharmaceutical applications. The unique combination of functional groups in its molecular structure, including a bromomethyl group, an iodo substituent, and a trifluoromethoxy moiety, makes it an invaluable building block for the synthesis of complex bioactive molecules.

The presence of the bromomethyl group at the 3-position of the pyridine ring provides a reactive site for further functionalization through nucleophilic substitution reactions. This reactivity is particularly useful in constructing more elaborate molecular architectures, such as peptidomimetics and kinase inhibitors. Additionally, the iodo substituent at the 6-position offers another handle for cross-coupling reactions, such as Suzuki-Miyaura or Stille couplings, enabling the introduction of diverse aryl or vinyl groups. The trifluoromethoxy group at the 4-position not only enhances the lipophilicity of the molecule but also contributes to its metabolic stability, making it an attractive scaffold for drug development.

In recent years, there has been a surge in interest regarding fluorinated compounds due to their unique physicochemical properties, which often lead to improved pharmacokinetic profiles. The incorporation of fluorine atoms into drug candidates can modulate their solubility, binding affinity, and metabolic resistance. Specifically, the trifluoromethoxy group in this compound has been shown to enhance binding interactions with biological targets by increasing hydrophobicity and reducing hydrogen bonding potential. This feature has been exploited in the design of novel therapeutic agents targeting various diseases.

One of the most compelling applications of 3-(Bromomethyl)-6-iodo-4-(trifluoromethoxy)pyridine-2-carboxylic acid is in the development of small-molecule inhibitors for kinases, which are key enzymes involved in numerous signaling pathways associated with cancer and inflammatory diseases. Kinases are attractive drug targets due to their critical roles in cell proliferation, survival, and differentiation. However, designing potent and selective kinase inhibitors remains a formidable challenge due to the high structural similarity among different kinase families. The unique structural features of this compound have made it a valuable tool in overcoming these challenges.

Recent studies have demonstrated that derivatives of 3-(Bromomethyl)-6-iodo-4-(trifluoromethoxy)pyridine-2-carboxylic acid exhibit promising inhibitory activity against various kinases. For instance, modifications at the 3-position with different nucleophiles have led to compounds that selectively target specific kinases while minimizing off-target effects. These findings highlight the compound's potential as a lead molecule or intermediate in kinase inhibitor development. Furthermore, its ability to undergo facile functionalization allows researchers to rapidly explore structure-activity relationships (SARs), accelerating the discovery process.

The utility of this compound extends beyond kinase inhibition. It has also been employed in the synthesis of ligands for other enzyme targets, such as G protein-coupled receptors (GPCRs) and ion channels. GPCRs are a vast family of membrane receptors involved in mediating cellular responses to external stimuli, making them crucial targets for therapeutic intervention. By leveraging the reactive sites on 3-(Bromomethyl)-6-iodo-4-(trifluoromethoxy)pyridine-2-carboxylic acid, researchers can design highly specific ligands that modulate GPCR signaling pathways.

Another area where this compound has shown significant promise is in the development of probes for biochemical assays. The ability to introduce fluorophores or other detectable groups into derivatives of this compound allows for real-time monitoring of biological processes. Such probes are invaluable tools in understanding complex cellular mechanisms and have applications in high-throughput screening (HTS) platforms for drug discovery.

The synthetic methodologies involving 3-(Bromomethyl)-6-iodo-4-(trifluoromethoxy)pyridine-2-carboxylic acid are also worth mentioning. The compound serves as a versatile intermediate that can be easily modified through a variety of reactions, including nucleophilic substitutions, cross-coupling reactions, and metal-catalyzed transformations. These synthetic strategies have enabled the rapid construction of libraries of diverse compounds for medicinal chemistry campaigns.

In conclusion,3-(Bromomethyl)-6-iodo-4-(trifluoromethoxy)pyridine-2-carboxylic acid (CAS No. 1804736-87-5) is a multifaceted compound with broad applications in chemical biology and pharmaceutical research. Its unique structural features and reactivity make it an indispensable tool for designing novel bioactive molecules targeting various disease-related pathways. As research continues to uncover new therapeutic opportunities, this compound is poised to play an increasingly important role in drug discovery and development.